Cas no 1321613-00-6 (3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester)

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester structure
1321613-00-6 structure
Product Name:3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
CAS No:1321613-00-6
MF:C14H17BF2O4
MW:298.090191602707
MDL:MFCD17011994
CID:1092281
PubChem ID:58073088
Update Time:2025-11-05

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
    • EN300-7405369
    • C14H17BF2O4
    • 1321613-00-6
    • Z2044750614
    • MFCD17011994
    • Methyl2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic acid pinacol ester
    • AMY39842
    • WCC61300
    • SCHEMBL515152
    • DB-187732
    • Benzoic acid, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • AKOS022186948
    • AS-3251
    • methyl 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
    • MDL: MFCD17011994
    • Inchi: 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)8-6-9(16)11(10(17)7-8)12(18)19-5/h6-7H,1-5H3
    • InChI Key: DLAZQBFMFDOBGT-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)OC)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

  • Exact Mass: 298.11900
  • Monoisotopic Mass: 298.1187955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.05060

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Pricemore >>

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3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Production Method

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